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Cat. No.: B596947

Get Quote

Abstract
6-Chloro-5-methoxynicotinonitrile, a substituted pyridine derivative, is a heterocyclic building

block of significant interest to the chemical and pharmaceutical sciences. Its distinct

arrangement of a chloro group, a methoxy group, and a nitrile function on a pyridine core

imparts unique electronic and steric properties, making it a valuable intermediate in the

synthesis of complex molecular architectures. This guide provides a comprehensive overview

of its core physicochemical properties, including its molecular weight, established synthesis

workflows, and its functional role in modern drug discovery. Particular emphasis is placed on

the strategic importance of the chloro and methoxy substituents, which are pivotal in

modulating biological activity and pharmacokinetic profiles of derivative compounds. This

document is intended for researchers, medicinal chemists, and professionals in drug

development seeking to leverage this scaffold in their scientific endeavors.

Core Physicochemical & Structural Properties
The foundational step in utilizing any chemical entity is a thorough understanding of its

fundamental properties. 6-Chloro-5-methoxynicotinonitrile is identified by a unique set of
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physical and chemical characteristics that dictate its reactivity, solubility, and analytical

signature.

Key Data Summary
The essential quantitative data for 6-Chloro-5-methoxynicotinonitrile are summarized below.

These values are critical for stoichiometric calculations in synthesis, analytical characterization,

and registration in chemical databases.

Property Value Source

Molecular Weight 168.58 g/mol Calculated

Molecular Formula C₇H₅ClN₂O N/A

CAS Number 1256835-79-6 [1][2]

Canonical SMILES COC1=C(N=CC(=C1)C#N)Cl N/A

InChI Key Information not available N/A

Appearance Solid (predicted) N/A

Structural Identification
Accurate structural identification is paramount for differentiating isomers and ensuring chemical

integrity. The IUPAC name for this compound is 6-chloro-5-methoxypyridine-3-carbonitrile. The

connectivity of the atoms is depicted in the diagram below, generated using the DOT language

to illustrate the core pyridine ring substituted with chloro, methoxy, and cyano (nitrile) functional

groups at positions 6, 5, and 3, respectively.

Caption: Atomic connectivity of 6-Chloro-5-methoxynicotinonitrile.

Synthesis and Mechanistic Considerations
While a specific, peer-reviewed synthesis for 6-chloro-5-methoxynicotinonitrile is not

extensively documented in public literature, a logical and efficient synthetic route can be

devised based on established pyridine chemistry. A common strategy involves the nucleophilic

aromatic substitution (SNAr) on a polysubstituted pyridine precursor.
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Proposed Synthetic Workflow
The synthesis of related compounds, such as 2-amino-3-nitro-6-methoxypyridine, often

involves the methoxylation of a corresponding chloropyridine precursor using sodium

methoxide.[3] This established transformation serves as a reliable precedent. The workflow

diagram below outlines a plausible, multi-step synthesis beginning from a commercially

available starting material.

Synthesis Workflow

Start:
2,5-dichloro-3-cyanopyridine

Step 1: Selective Methoxylation
Reagent: Sodium Methoxide (NaOMe)

Solvent: Methanol (MeOH)

SₙAr Reaction
Step 2: Work-up
Quench with H₂O

Extract with organic solvent

Neutralization Step 3: Purification
Silica Gel Chromatography

Isolation Final Product:
6-Chloro-5-methoxynicotinonitrile

Purity >95%

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of the target compound.

Experimental Protocol (Exemplary)
This protocol is a generalized representation based on analogous reactions.[3]

Reaction Setup: To a solution of a suitable dichlorinated nicotinonitrile precursor in

anhydrous methanol (MeOH) under an inert atmosphere (e.g., Nitrogen or Argon), add

sodium methoxide (NaOMe) (1.0 to 1.5 molar equivalents) portion-wise at a controlled

temperature, typically between 10-30°C.

Causality: The use of a polar protic solvent like methanol is crucial as it solvates the sodium

methoxide, facilitating the nucleophilic attack of the methoxide ion. The chloro position most

susceptible to SNAr will be preferentially substituted. The reaction progress should be

diligently monitored by a suitable analytical technique, such as Thin Layer Chromatography

(TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Reaction Monitoring: The reaction is stirred at ambient or slightly elevated temperature for a

period of 4 to 24 hours until the starting material is consumed.
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Work-up and Isolation: Upon completion, the reaction mixture is carefully quenched by

pouring it into water. The resulting precipitate or solution is then extracted with an

appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

Trustworthiness: This aqueous work-up is a self-validating step; it removes inorganic salts

and unreacted polar reagents, providing a crude product that is significantly purer than the

initial reaction mixture.

Purification: The combined organic layers are washed with brine, dried over anhydrous

sodium sulfate, filtered, and concentrated under reduced pressure. The resulting crude

product is purified by column chromatography on silica gel to afford the pure 6-Chloro-5-
methoxynicotinonitrile.

Role and Application in Drug Discovery
The pyridine scaffold is one of the most ubiquitous N-heterocycles in FDA-approved

pharmaceuticals, prized for its ability to engage in hydrogen bonding and serve as a

bioisosteric replacement for a phenyl ring.[4] The specific substituents on 6-Chloro-5-
methoxynicotinonitrile—chloro and methoxy groups—are not mere decorations; they are

strategically important functional groups in medicinal chemistry.[5][6]

The Strategic Value of Chloro and Methoxy Groups
Chloro Group: The chloro substituent is a mild deactivating group and an ortho-para director

in electrophilic aromatic substitution, but more importantly in drug design, it is a lipophilic

group that can enhance membrane permeability.[6] It can also form halogen bonds with

protein backbones, providing an additional, specific interaction to improve binding affinity. Its

presence provides a reactive handle for further chemical modifications via cross-coupling

reactions (e.g., Suzuki, Heck), allowing for the generation of diverse molecular libraries for

lead optimization.[7]

Methoxy Group: The methoxy group is a strong activating group and has a profound impact

on a molecule's properties.[8] It can act as a hydrogen bond acceptor and its presence can

significantly alter the conformation of a molecule, potentially locking it into a bioactive

conformation.[6][8] Furthermore, the methoxy group can influence metabolic stability; it can

be a site of O-demethylation by cytochrome P450 enzymes, a predictable metabolic pathway

that can be engineered by medicinal chemists.[5]
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Therapeutic Potential
Substituted nicotinonitrile derivatives are actively investigated as potential therapeutics,

particularly in oncology and inflammation.[7] Their mode of action often involves the inhibition

of critical signaling proteins like kinases. The scaffold of 6-Chloro-5-methoxynicotinonitrile is

an ideal starting point for developing kinase inhibitors, where the nitrile and pyridine nitrogen

can form key interactions in the hinge region of an ATP-binding pocket, while the chloro and

methoxy groups can be tailored to achieve potency and selectivity in other regions of the

binding site.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 6-Chloro-5-methoxynicotinonitrile is not widely

available, data from structurally similar chloropyridines and nitriles suggest that appropriate

precautions are necessary.

General Handling: Use only under a chemical fume hood. Wear appropriate Personal

Protective Equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid

inhalation of dust and contact with skin and eyes.

Potential Hazards (Inferred from Analogues): Based on related compounds like 6-Chloro-3-

pyridinecarbonitrile, this compound may be harmful if swallowed or in contact with skin, and

may cause skin, eye, and respiratory irritation.[9]

First Aid:

Skin Contact: Immediately wash with plenty of soap and water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do.

Inhalation: Move person to fresh air.

Ingestion: Seek immediate medical advice.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.
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Researchers must always consult a specific, supplier-provided SDS before handling this

chemical and perform a thorough risk assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b596947?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596947?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

